5,5-Dimethyl-9-phenyl-13-pyridin-4-yl-2-oxa-12,14,15,17-tetrazatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),3(8),11,13,16-pentaen-7-one 5,5-Dimethyl-9-phenyl-13-pyridin-4-yl-2-oxa-12,14,15,17-tetrazatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),3(8),11,13,16-pentaen-7-one
Brand Name: Vulcanchem
CAS No.: 846581-63-3
VCID: VC0356805
InChI: InChI=1S/C25H21N5O2/c1-25(2)12-17(31)20-18(13-25)32-24-21(19(20)15-6-4-3-5-7-15)23-28-22(29-30(23)14-27-24)16-8-10-26-11-9-16/h3-11,14,19H,12-13H2,1-2H3
SMILES: CC1(CC2=C(C(C3=C(O2)N=CN4C3=NC(=N4)C5=CC=NC=C5)C6=CC=CC=C6)C(=O)C1)C
Molecular Formula: C25H21N5O2
Molecular Weight: 423.5g/mol

5,5-Dimethyl-9-phenyl-13-pyridin-4-yl-2-oxa-12,14,15,17-tetrazatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),3(8),11,13,16-pentaen-7-one

CAS No.: 846581-63-3

Main Products

VCID: VC0356805

Molecular Formula: C25H21N5O2

Molecular Weight: 423.5g/mol

5,5-Dimethyl-9-phenyl-13-pyridin-4-yl-2-oxa-12,14,15,17-tetrazatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),3(8),11,13,16-pentaen-7-one - 846581-63-3

CAS No. 846581-63-3
Product Name 5,5-Dimethyl-9-phenyl-13-pyridin-4-yl-2-oxa-12,14,15,17-tetrazatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),3(8),11,13,16-pentaen-7-one
Molecular Formula C25H21N5O2
Molecular Weight 423.5g/mol
IUPAC Name 5,5-dimethyl-9-phenyl-13-pyridin-4-yl-2-oxa-12,14,15,17-tetrazatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),3(8),11,13,16-pentaen-7-one
Standard InChI InChI=1S/C25H21N5O2/c1-25(2)12-17(31)20-18(13-25)32-24-21(19(20)15-6-4-3-5-7-15)23-28-22(29-30(23)14-27-24)16-8-10-26-11-9-16/h3-11,14,19H,12-13H2,1-2H3
Standard InChIKey XIBKFZBGAVEEIZ-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(C3=C(O2)N=CN4C3=NC(=N4)C5=CC=NC=C5)C6=CC=CC=C6)C(=O)C1)C
Canonical SMILES CC1(CC2=C(C(C3=C(O2)N=CN4C3=NC(=N4)C5=CC=NC=C5)C6=CC=CC=C6)C(=O)C1)C
PubChem Compound 3282463
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator